Cas no 868145-09-9 (N-((2,4-dimethylphenyl)sulfonyl)-2-(naphthalen-2-yloxy)acetamide)

• Product Name: N-((2,4-dimethylphenyl)sulfonyl)-2-(naphthalen-2-yloxy)acetamide
• CAS No: 868145-09-9
• MF: C₂₀H₁₉NO₄S
• MW: 369.43416428566
• CID: 6644775
• PubChem ID: 2145430
• Update Time: 2026-03-12

N-((2,4-dimethylphenyl)sulfonyl)-2-(naphthalen-2-yloxy)acetamide Chemical and Physical Properties

Names and Identifiers

• I942
• N-((2,4-dimethylphenyl)sulfonyl)-2-(naphthalen-2-yloxy)acetamide
• CHEMBL4534834
• 868145-09-9
• CS-0107700
• SR-01000014402
• F1705-0007
• HY-129738
• Z57673846
• AKOS002229673
• SR-01000014402-1
• N-(2,4-dimethylphenyl)sulfonyl-2-naphthalen-2-yloxyacetamide
• BDBM50511917
• DA-54209

• Inchi： 1S/C20H19NO4S/c1-14-7-10-19(15(2)11-14)26(23,24)21-20(22)13-25-18-9-8-16-5-3-4-6-17(16)12-18/h3-12H,13H2,1-2H3,(H,21,22)
• InChI Key： KCRXXSQZEZOCFM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1C)(NC(COC1=CC=C2C=CC=CC2=C1)=O)(=O)=O

Computed Properties

• Exact Mass: 369.10347926g/mol
• Monoisotopic Mass: 369.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 80.8Ų

Additional information on N-((2,4-dimethylphenyl)sulfonyl)-2-(naphthalen-2-yloxy)acetamide

Comprehensive Overview of N-((2,4-dimethylphenyl)sulfonyl)-2-(naphthalen-2-yloxy)acetamide (CAS No. 868145-09-9)

N-((2,4-dimethylphenyl)sulfonyl)-2-(naphthalen-2-yloxy)acetamide, with the CAS number 868145-09-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique sulfonamide and naphthalene ether functional groups, exhibits potential applications in drug discovery and material science. Its molecular structure combines a 2,4-dimethylphenylsulfonyl moiety with a naphthalen-2-yloxy acetamide backbone, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for sulfonamide derivatives and naphthalene-based compounds has surged due to their versatility in medicinal chemistry. N-((2,4-dimethylphenyl)sulfonyl)-2-(naphthalen-2-yloxy)acetamide is no exception, as it aligns with current trends in the development of targeted therapies and small-molecule inhibitors. Researchers are particularly intrigued by its potential role in modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative disease studies. The compound's structural features suggest it could serve as a scaffold for designing highly selective enzyme inhibitors.

The synthesis of CAS 868145-09-9 involves multi-step organic reactions, including sulfonylation and etherification processes. Its molecular weight and logP value indicate moderate lipophilicity, which is advantageous for drug candidates requiring balanced cell membrane permeability. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to characterize this compound, ensuring high purity for research applications. These quality control measures are critical, especially when investigating the compound's structure-activity relationships (SAR) in biological systems.

From an industrial perspective, N-((2,4-dimethylphenyl)sulfonyl)-2-(naphthalen-2-yloxy)acetamide represents an interesting case study in green chemistry applications. With growing emphasis on sustainable synthesis methods, researchers are exploring catalytic approaches to produce this compound with reduced environmental impact. The pharmaceutical industry's shift toward atom-economical processes has made such optimization efforts particularly relevant. Additionally, the compound's potential as a fluorescence probe precursor has sparked interest in materials science circles, where naphthalene derivatives are valued for their photophysical properties.

Safety considerations for handling 868145-09-9 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during manipulation. Storage typically requires protection from light and moisture at controlled temperatures, common requirements for sulfonamide-containing compounds. These precautions ensure the compound's stability during long-term storage and experimental use.

The commercial availability of N-((2,4-dimethylphenyl)sulfonyl)-2-(naphthalen-2-yloxy)acetamide through specialty chemical suppliers has facilitated its adoption in various research programs. Current pricing reflects its status as a research-grade chemical, with costs varying based on purity levels and order quantities. Researchers often inquire about custom synthesis options and bulk procurement possibilities, particularly when scaling up promising biological assays. The compound's intellectual property status remains an area of active investigation, with potential patent applications depending on specific therapeutic applications.

Looking ahead, CAS 868145-09-9 continues to attract attention in academic and industrial laboratories worldwide. Its dual functionality as both a sulfonamide drug candidate and naphthalene fluorophore precursor positions it uniquely at the intersection of multiple research disciplines. As synthetic methodologies advance and biological screening technologies become more sophisticated, this compound may well emerge as a key player in next-generation therapeutic development and diagnostic tool creation. The scientific community eagerly anticipates further publications elucidating its full potential across these diverse applications.